Cas no 1794845-60-5 ({[2-(4-chlorophenyl)ethyl]carbamoyl}methyl 4-methylbenzoate)

• Product Name: {[2-(4-chlorophenyl)ethyl]carbamoyl}methyl 4-methylbenzoate
• CAS No: 1794845-60-5
• MF: C₁₈H₁₈ClNO₃
• MW: 331.793424129486
• CID: 5324502
• Update Time: 2025-05-20

{[2-(4-chlorophenyl)ethyl]carbamoyl}methyl 4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• 2-((4-chlorophenethyl)amino)-2-oxoethyl 4-methylbenzoate
• [2-[2-(4-chlorophenyl)ethylamino]-2-oxoethyl] 4-methylbenzoate
• {[2-(4-CHLOROPHENYL)ETHYL]CARBAMOYL}METHYL 4-METHYLBENZOATE
• STL183364
• 2-{[2-(4-chlorophenyl)ethyl]amino}-2-oxoethyl 4-methylbenzoate
• {[2-(4-chlorophenyl)ethyl]carbamoyl}methyl 4-methylbenzoate

• Inchi： 1S/C18H18ClNO3/c1-13-2-6-15(7-3-13)18(22)23-12-17(21)20-11-10-14-4-8-16(19)9-5-14/h2-9H,10-12H2,1H3,(H,20,21)
• InChI Key： YCIHJBVYRCBGMN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CCNC(COC(C1C=CC(C)=CC=1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 386
• XLogP3: 3.9
• Topological Polar Surface Area: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on {[2-(4-chlorophenyl)ethyl]carbamoyl}methyl 4-methylbenzoate

Recent Advances in the Study of {[2-(4-chlorophenyl)ethyl]carbamoyl}methyl 4-methylbenzoate (CAS: 1794845-60-5)

The compound {[2-(4-chlorophenyl)ethyl]carbamoyl}methyl 4-methylbenzoate (CAS: 1794845-60-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties. This research brief aims to summarize the latest findings and provide insights into the future directions of this compound's development.

One of the key areas of investigation has been the synthesis and structural modification of {[2-(4-chlorophenyl)ethyl]carbamoyl}methyl 4-methylbenzoate. Researchers have developed more efficient synthetic routes to produce this compound with higher yields and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These improvements in synthesis and characterization are critical for scaling up production and facilitating further pharmacological studies.

Pharmacological studies have revealed that {[2-(4-chlorophenyl)ethyl]carbamoyl}methyl 4-methylbenzoate exhibits notable activity in modulating specific biological pathways. Preliminary in vitro and in vivo experiments suggest that the compound may have anti-inflammatory and analgesic properties, making it a potential candidate for treating chronic pain and inflammatory disorders. Additionally, its interaction with certain enzyme targets has been investigated, providing a deeper understanding of its mechanism of action at the molecular level.

Recent research has also explored the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. These studies are essential for assessing its suitability as a drug candidate. Early results indicate that {[2-(4-chlorophenyl)ethyl]carbamoyl}methyl 4-methylbenzoate has favorable bioavailability and a reasonable half-life, although further optimization may be required to enhance its therapeutic efficacy and reduce potential side effects.

In conclusion, the compound {[2-(4-chlorophenyl)ethyl]carbamoyl}methyl 4-methylbenzoate (CAS: 1794845-60-5) represents a promising area of research in chemical biology and pharmaceutical sciences. Its unique structural properties and pharmacological activities make it a valuable candidate for further development. Future studies should focus on refining its synthesis, elucidating its full spectrum of biological activities, and conducting preclinical trials to evaluate its safety and efficacy. The continued exploration of this compound may lead to the discovery of novel therapeutic agents for a range of medical conditions.